Cas no 31858-09-0 (1-Propanol, 2-bromo-,phosphate (3:1) (8CI,9CI))

• Product Name: 1-Propanol, 2-bromo-,phosphate (3:1) (8CI,9CI)
• CAS No: 31858-09-0
• MF: C₉H₁₈Br₃O₄P
• MW: 460.922582149506
• CID: 307416
• PubChem ID: 161729
• Update Time: 2025-04-19

1-Propanol, 2-bromo-,phosphate (3:1) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-bromo-,phosphate (3:1) (8CI,9CI)
• tris(2-bromopropyl) phosphate
• Tris(2-bromopropyl)phosphate
• 31858-09-0
• SCHEMBL5704321
• DTXSID10953770
• 1-Propanol, 2-bromo-, phosphate (3:1)

• Inchi： 1S/C9H18Br3O4P/c1-7(10)4-14-17(13,15-5-8(2)11)16-6-9(3)12/h7-9H,4-6H2,1-3H3
• InChI Key： ZGSVOKGHZCGQGM-UHFFFAOYSA-N
• SMILES： BrC(C)COP(=O)(OCC(C)Br)OCC(C)Br

Computed Properties

• Exact Mass: 457.84924
• Monoisotopic Mass: 457.849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.765
• Boiling Point: 399.2°Cat760mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.516
• PSA: 44.76
• LogP: 4.49450